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Compound of Interest

Compound Name: Maltotriose hydrate

Cat. No.: B8234776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maltotriose hydrate is a trisaccharide composed of three glucose units linked by α-1,4

glycosidic bonds.[1] It is a naturally occurring oligosaccharide and is utilized in various

applications within the food and beverage industry, biotechnology, and pharmaceutical

formulations.[2] In research and development, it serves as a valuable tool in studies related to

carbohydrate metabolism and enzyme activity.[2] While generally considered to have a low

hazard profile, adherence to proper safety and handling protocols is essential in a laboratory or

manufacturing setting. This guide provides an in-depth overview of the safety precautions and

handling procedures for maltotriose hydrate.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of maltotriose
hydrate is fundamental to its safe handling and storage.
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Property Value References

Chemical Formula C₁₈H₃₂O₁₆ · xH₂O

Molecular Weight
504.44 g/mol (anhydrous

basis)

Appearance
White to off-white crystalline

powder or solid
[3]

Melting Point 132-135 °C

Solubility

Soluble in water. Soluble in

DMSO and dimethylformamide

at approximately 15 and 20

mg/mL, respectively.

[4]

Stability
Stable under normal

conditions.[3]
[3]

Odor Odorless [5]

Toxicological Data
There is a lack of specific quantitative toxicological data for maltotriose hydrate. Most safety

data sheets indicate that no acute toxicity information is available.[5] The substance is not

classified as hazardous according to GHS criteria.[6]
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Toxicity Endpoint Data References

Acute Oral Toxicity (LD50) No data available [7]

Acute Dermal Toxicity (LD50) No data available [7]

Acute Inhalation Toxicity

(LC50)
No data available [7]

Skin Corrosion/Irritation No data available [7]

Serious Eye Damage/Irritation No data available [7]

Respiratory or Skin

Sensitization
No data available [7]

Germ Cell Mutagenicity No data available [7]

Carcinogenicity No data available [7]

Reproductive Toxicity No data available [7]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of personnel and the

integrity of the product.

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the recommended workflow for donning and doffing Personal

Protective Equipment (PPE) when handling maltotriose hydrate.
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Donning PPE
Handling Maltotriose Hydrate

Doffing PPE

Lab Coat Safety Glasses with Side Shields Gloves
Work in a well-ventilated area.

Avoid generating dust.
Avoid contact with skin and eyes.

Gloves Lab Coat Safety Glasses Wash Hands Thoroughly

Incident Occurs

Spill

 Is it a spill? 

Personal Exposure

 Is it personal exposure? 

Minor Spill

 Yes 

Major Spill

 No 

Inhalation

 Inhalation? 

Skin Contact

 Skin Contact? 

Eye Contact

 Eye Contact? 

Ingestion

 Ingestion? 

Wear appropriate PPE.
Sweep up and shovel into suitable containers for disposal.

Avoid generating dust.

Evacuate the area.
Ventilate the area.

Wear appropriate PPE, including respiratory protection if dust is present.
Contain the spill and then proceed with cleanup.

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention if symptoms persist.

Wash skin with plenty of water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Seek medical attention if irritation persists.

Do NOT induce vomiting.
Rinse mouth with water.

Seek medical attention if you feel unwell.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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